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Compound of Interest

Compound Name: 8-Chloro-5-methylquinoline

Cat. No.: B1591037

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the
Quinoline Scaffold

Quinoline, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry and
materials science.[1][2][3][4] Its rigid structure and the nitrogen atom's ability to engage in
hydrogen bonding make it a privileged scaffold in drug design, most notably in the development
of antimalarial agents like chloroquine.[1][2][3] The therapeutic potential of quinoline derivatives
extends to anticancer, antibacterial, and anti-inflammatory applications.[1][2][3][4] The precise
substitution of the quinoline core with various functional groups, such as chloro and methyl
moieties, is a key strategy for modulating the pharmacological and physicochemical properties
of these compounds.[5]

Given the vast and expanding library of substituted quinolines, a rigorous and systematic
nomenclature is paramount for unambiguous communication, database integrity, and regulatory
compliance. The International Union of Pure and Applied Chemistry (IUPAC) provides a
comprehensive framework for naming organic compounds, ensuring that a given name
corresponds to a single, unique chemical structure. This guide offers an in-depth exploration of
the IUPAC nomenclature as it applies specifically to chlorinated methylquinolines, providing a
foundational understanding for researchers in the field.

The Quinoline Core: Numbering and Structure
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The foundation of naming any quinoline derivative is a thorough understanding of the parent
heterocycle's structure and its standardized numbering system. Quinoline consists of a
benzene ring fused to a pyridine ring. The IUPAC has established a fixed numbering
convention for the quinoline ring system to ensure consistency.

The numbering begins with the nitrogen atom, which is assigned position 1. The sequence
continues around the pyridine ring to the fusion carbons, then proceeds around the benzene
ring. The carbon atoms at the ring fusion are not numbered in sequence but are assigned
positions 4a and 8a.

Below is a visual representation of the quinoline ring with the IUPAC-stipulated numbering:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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